2-Amino-3-bromo-9-fluorenone

• IUPAC Name: 2-amino-3-bromofluoren-9-one
• InChI: InChI=1S/C13H8BrNO/c14-11-5-9-7-3-1-2-4-8(7)13(16)10(9)6-12(11)15/h1-6H,15H2
• InChI Key: UCQGTFXGGBTOFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC(=C(C=C3C2=O)N)Br
• Molecular Formula: C13H8BrNO
• DSSTOX Substance ID: DTXSID30279343
• Molecular Weight: 274.11 g/mol
• CAS RN: 52086-09-6

Description

Synthesis Analysis

The synthesis of related fluorenone derivatives involves multi-step reactions including bromination, nitration, and reduction processes. For example, the synthesis of 2,7-Dibromo-4-amino-9H-fluorene can be achieved through bromination, nitration, and subsequent reduction, yielding high reaction efficiencies under optimized conditions (Jiang Shan-sha, 2015). Although this does not directly describe the synthesis of 2-Amino-3-bromo-9-fluorenone, it provides a foundational understanding of the chemical reactions and methodologies that might be applied or adapted for its synthesis.

Molecular Structure Analysis

Molecular structure analysis of fluorenone derivatives reveals significant insights into their chemical behavior and properties. Studies often involve X-ray diffraction methods and NMR spectroscopy to determine the configurations and bonding patterns within the molecule. For instance, the crystal and molecular structure of hydrogen-bonded complexes involving fluorenone derivatives have been extensively analyzed, demonstrating the intricate interactions and bonding configurations that influence their stability and reactivity (F. Mazza, H. M. Sobell, & G. Kartha, 1969).

Chemical Reactions and Properties

The chemical reactivity of this compound can be inferred from related studies on fluorenone derivatives. These compounds participate in various chemical reactions, including cyclocarbonylation, cross-coupling, and annulation processes, leading to a diverse range of products with potential applications in organic synthesis and material science (M. Campo & R. Larock, 2002). Such studies highlight the versatility and reactivity of fluorenone derivatives, suggesting similar possibilities for this compound.

Physical Properties Analysis

The physical properties of fluorenone derivatives, such as solubility, optical transparency, and thermal stability, are crucial for their practical applications. For example, novel polyimides derived from fluorenone derivatives exhibit high organosolubility, optical transparency, and excellent thermal stability, making them suitable for various industrial applications (Shu-jiang Zhang et al., 2010). These properties are indicative of the potential physical characteristics of this compound, which could be explored further for specific applications.

Chemical Properties Analysis

The chemical properties of fluorenone derivatives, including reactivity towards nucleophiles and electrophiles, are central to their utility in synthetic chemistry. The ability to undergo substitution reactions, form complexes, and participate in cycloadditions are among the key chemical properties that define their utility in various synthetic routes (G. Saroja et al., 2004). These properties suggest that this compound could serve as a versatile intermediate in the synthesis of complex organic molecules.

Scientific Research Applications

Reactivity in Organometallic Chemistry

2-Amino-3-bromo-9-fluorenone has been explored in the context of organometallic chemistry. For instance, its reactivity with trimethyl yttrium was studied, showing how it can act as a carbonyl substrate in reactions involving metal alkoxides and leading to the formation of sterically demanding ligands (Dietrich, Meermann, Törnroos, & Anwander, 2006).

Photocatalysis and Oxidation Processes

The use of 9-fluorenone, a compound closely related to this compound, in photocatalysis has been documented. This application involves the oxidation of non-activated alcohols using a blue light-emitting diode, indicating potential uses in late-stage modifications of amines and selective oxidation of steroids (Zhang, Schilling, Riemer, & Das, 2020).

Chemical Synthesis and Protection of Molecules

9-Phenyl-9-fluorenyl, a derivative of 9-fluorenone, has been used as an Nα protecting group in the synthesis of amino acids and their derivatives. This showcases its role in preventing racemization during chemical synthesis, thereby enhancing the yield and efficiency of such processes (Soley & Taylor, 2019).

Fluorescent Labeling in Chromatography

In chromatographic applications, 9-fluorenone-4-carbonyl chloride, a compound structurally related to this compound, has been used as a fluorescent labeling reagent for amino acids. This application is crucial for sensitive and efficient chromatographic determinations (Hsien & Chen, 2007).

Materials Science and Functional Materials

Fluorene structures, including those related to this compound, have been extensively studied in materials science for their electronic properties and reactivity. These studies focus on their applications in polymers, OLED materials, and as pharmaceutical agents (Wang Ji-ping, 2011).

Fluorescence Quenching and Photophysics

3-Aminofluorenones, structurally similar to this compound, demonstrate interesting photophysical properties. For example, the interaction with alcohols leads to efficient radiationless deactivation, which can be leveraged in understanding and developing new fluorescent materials (Alty & Abelt, 2017).

Fluorescent Sensing

2-Amino-9-fluorenone has been used in developing a turn-on fluorescence sensor for Al3+ ions. This illustrates its potential in environmental monitoring and analytical chemistry (Thangaraj, Antony, Selvan, Selvakumar, & Enoch, 2019).

Safety and Hazards

2-Amino-3-bromo-9-fluorenone can cause skin irritation and serious eye irritation. It is recommended to avoid contact with skin and eyes, and to avoid breathing its vapors or mists.

Relevant Papers Unfortunately, the search results do not provide specific peer-reviewed papers related to this compound.